5-(3,5-Dimethylphenyl)pyrrolidin-2-one

• IUPAC Name: 5-(3,5-dimethylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C12H15NO/c1-8-5-9(2)7-10(6-8)11-3-4-12(14)13-11/h5-7,11H,3-4H2,1-2H3,(H,13,14)
• InChI Key: BWMOGRDFAPOTQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2CCC(=O)N2)C
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol

Description

5-(3,5-Dimethylphenyl)pyrrolidin-2-one is a compound belonging to the class of pyrrolidin-2-ones, which are γ-lactams. These compounds are widely encountered in natural products and synthetic compounds due to their potent biological activities and diverse functional properties . The structure of this compound includes a pyrrolidin-2-one ring substituted with a 3,5-dimethylphenyl group, making it a valuable compound in various fields of research and industry.

Preparation Methods

The synthesis of 5-(3,5-Dimethylphenyl)pyrrolidin-2-one can be achieved through several methods. One common approach involves the selective synthesis via the ring contraction and deformylative functionalization of piperidine derivatives . This process includes the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

5-(3,5-Dimethylphenyl)pyrrolidin-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of carboxylic acids, while reduction could yield corresponding alcohols or amines .

Scientific Research Applications

5-(3,5-Dimethylphenyl)pyrrolidin-2-one has numerous scientific research applications. In chemistry, it is used as a versatile synthon in organic synthesis due to its rich reactivity . In biology and medicine, compounds containing the pyrrolidin-2-one scaffold are investigated for their potential therapeutic properties, including antimicrobial and anticancer activities . Additionally, in the industry, it serves as an intermediate in the synthesis of drugs, dyes, and pigments .

Mechanism of Action

The mechanism of action of 5-(3,5-Dimethylphenyl)pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to form stable complexes with target proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

5-(3,5-Dimethylphenyl)pyrrolidin-2-one can be compared with other similar compounds such as pyrrolidine-2,5-diones and pyrrolizines . These compounds share the pyrrolidine ring structure but differ in their substitution patterns and functional groups. The unique substitution of the 3,5-dimethylphenyl group in this compound imparts distinct chemical and biological properties, making it a valuable compound for specific applications.